Magnesium glycerophosphate
Overview
Description
Magnesium glycerophosphate is a form of magnesium that is attached to glycerol and phosphoric acid (i.e. phosphate). It is an essential mineral with multiple functions in the human body, including a structural role in bone, cell membranes, and chromosomes . It is needed for more than 300 metabolic reactions, including magnesium-dependent chemical reactions required to metabolize carbohydrates and fats in the production of adenosine triphosphate (ATP), the “energy currency” of the body . It is also required for the synthesis of nucleic acids, proteins, carbohydrates, lipids, and the antioxidant glutathione .
Synthesis Analysis
The synthesis of magnesium glycerophosphate involves the combination of magnesium with glycerol and phosphoric acid . The molar ratio of magnesium glycerophosphate to glycerophosphoric acid is preferably 1.0 to 1.0 .Molecular Structure Analysis
The molecular formula of magnesium glycerophosphate is C3H7MgO6P . Its molecular weight is 194.36 g/mol .Chemical Reactions Analysis
The use of magnesium glycerophosphate salt can delay the gelation due to the heat-induced dissolution of the salt .Physical And Chemical Properties Analysis
Magnesium glycerophosphate is a white, odourless, amorphous powder with a somewhat bitter taste and sparing water solubility . It is resistant to alkali hydroxide solutions, hydrofluoric acid, fluorine, and fluorine compounds due to the formation of protective hydroxide and fluoride films .Scientific Research Applications
Thermosensitive Chitosan Systems
- Application Summary : Magnesium glycerophosphate is used in the formulation of thermosensitive chitosan systems . These systems have attracted the interest of many researchers due to their growing application potential .
- Methods of Application : The use of magnesium glycerophosphate salt delays the gelation due to the heat-induced dissolution of the salt . This property is utilized in the formulation of thermosensitive chitosan systems .
- Results or Outcomes : It was found that ensuring the same proportions of glycerophosphate ions differing in cation to amino groups present in chitosan chains, leads to obtaining systems significantly different in viscoelastic properties and phase transition conditions .
Cardiovascular & Muscular Health
- Application Summary : Magnesium glycerophosphate is used as a dietary supplement for cardiovascular and muscular health .
- Methods of Application : Magnesium glycerophosphate is consumed orally as a dietary supplement . Once the glycerophosphate is cleaved off of the magnesium in the body, not only is the magnesium available for use, but so is the phosphate and the glycerol .
- Results or Outcomes : Phosphate, glycerol and magnesium can be used to help generate ATP . In fact, one molecule of glycerophosphate can be used to produce 19 molecules of ATP after passing through the Krebs cycle .
Neuronal Maturation and Neuropathology
- Application Summary : Magnesium, including Magnesium glycerophosphate, plays critical roles in neuronal development, healthy normal functions, and diseases .
- Methods of Application : Magnesium supplementation, including Magnesium glycerophosphate, exhibits neurotrophic effects in a majority of cases .
- Results or Outcomes : Appropriate Magnesium supplementation is involved in numerous cellular processes including enzymatic reactions, ion channel functions, metabolic cycles, cellular signaling, and DNA/RNA stabilities .
Neurological Disorders
- Application Summary : Magnesium glycerophosphate has been found to be useful for correcting disease-induced alterations in the brain .
- Methods of Application : Various approaches like the administration of its organic salts as pidolate and threonate forms, and the combination with polyethylene glycol or mannitol have been tried to improve its permeability to make magnesium as a suitable drug for different neurological disorders .
- Results or Outcomes : These results have shown their experimental efficacy in diseased animal models, but studies regarding the safety and efficacy in human subjects are currently underway .
Water Treatment
- Application Summary : Magnesium Oxide (MgO), which can be derived from Magnesium glycerophosphate, has potential use in water treatment .
- Methods of Application : The application of MgO for treating real wastewater or river water needs to be explored to utilize such a low-cost and highly efficient material for real-time water treatment application .
Biomedical Applications
- Application Summary : Magnesium phosphates, including Magnesium glycerophosphate, have attracted increasing interest in biomedical fields .
- Methods of Application : Magnesium phosphates are used in nanomedicine in the form of monodisperse particles, or used in tissue engineering in the form of cements, ceramics, scaffolds, coatings and so on .
- Results or Outcomes : Magnesium phosphates exhibit many similar characteristics, such as excellent biocompatibility and pH-responsive degradability, to calcium phosphates that are widely applied in biomedicine .
properties
IUPAC Name |
magnesium;2,3-dihydroxypropyl phosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H9O6P.Mg/c4-1-3(5)2-9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8);/q;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHJKUVVFSKEBEX-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(COP(=O)([O-])[O-])O)O.[Mg+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7MgO6P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
57-03-4 (Parent) | |
Record name | Magnesium alpha-glycerophosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000927208 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID00919002 | |
Record name | Magnesium 2,3-dihydroxypropyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00919002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Magnesium glycerophosphate | |
CAS RN |
927-20-8 | |
Record name | Magnesium alpha-glycerophosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000927208 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2,3-Propanetriol, 1-(dihydrogen phosphate), magnesium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Magnesium 2,3-dihydroxypropyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00919002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Magnesium glycerophosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.955 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | MAGNESIUM 1-GLYCEROPHOSPHATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/89I3KNZ71G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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